1-(3-{[4-(Methylsulfanyl)benzyl]amino}propyl)pyrrolidin-2-one
1-(3-{[4-(Methylsulfanyl)benzyl]amino}propyl)pyrrolidin-2-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0750061
InChI:
InChI=1S/C15H22N2OS/c1-19-14-7-5-13(6-8-14)12-16-9-3-11-17-10-2-4-15(17)18/h5-8,16H,2-4,9-12H2,1H3
SMILES:
CSC1=CC=C(C=C1)CNCCCN2CCCC2=O
Molecular Formula:
C15H22N2OS
Molecular Weight:
278.4 g/mol
1-(3-{[4-(Methylsulfanyl)benzyl]amino}propyl)pyrrolidin-2-one
CAS No.:
Cat. No.: VC0750061
Molecular Formula: C15H22N2OS
Molecular Weight: 278.4 g/mol
* For research use only. Not for human or veterinary use.
![1-(3-{[4-(Methylsulfanyl)benzyl]amino}propyl)pyrrolidin-2-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H22N2OS |
|---|---|
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | 1-[3-[(4-methylsulfanylphenyl)methylamino]propyl]pyrrolidin-2-one |
| Standard InChI | InChI=1S/C15H22N2OS/c1-19-14-7-5-13(6-8-14)12-16-9-3-11-17-10-2-4-15(17)18/h5-8,16H,2-4,9-12H2,1H3 |
| Standard InChI Key | UMFGUPNZZNDYGV-UHFFFAOYSA-N |
| SMILES | CSC1=CC=C(C=C1)CNCCCN2CCCC2=O |
| Canonical SMILES | CSC1=CC=C(C=C1)CNCCCN2CCCC2=O |
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